Cas no 20149-91-1 (2-chloro-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)acetamide)

2-Chloro-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)acetamide is a specialized organic compound featuring a chloroacetamide group linked to an anthraquinone-derived scaffold. This structure imparts reactivity suitable for applications in synthetic chemistry, particularly as an intermediate in the preparation of dyes, pharmaceuticals, or functional materials. The presence of the chloroacetamide moiety allows for further functionalization through nucleophilic substitution, while the anthraquinone core contributes to potential redox activity and conjugation. Its well-defined molecular architecture ensures consistency in synthetic pathways, making it a reliable building block for targeted derivatization. The compound’s purity and stability are critical for reproducible results in research and industrial processes.

2-chloro-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)acetamide structure

20149-91-1 structure

Product Name:2-chloro-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)acetamide

CAS No:20149-91-1

MF:C₁₆H₁₀ClNO₃

MW:299.708503246307

CID:238963

PubChem ID:3100886

Update Time:2025-06-07

2-chloro-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

- Acetamide, 2-chloro-N-(9,10-dihydro-9,10-dioxo-1-anthracenyl)-
- 2-chloro-N-(9,10-dioxoanthracen-1-yl)acetamide
- 2-chloro-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)acetamide
- EN300-01554
- 1-(Chloroacetamido)anthraquinone
- SR-01000357456-1
- CS-0218626
- SCHEMBL3381039
- 2-CHLORO-N-(9,10-DIOXO-9,10-DIHYDRO-1-ANTHRACENYL)ACETAMIDE
- AKOS000592862
- Z56759010
- DTXSID00389226
- SR-01000357456
- 20149-91-1
- 2-CHLORO-N~1~-(9,10-DIOXO-9,10-DIHYDRO-1-ANTHRACENYL)ACETAMIDE
- Inchi： 1S/C16H10ClNO3/c17-8-13(19)18-12-7-3-6-11-14(12)16(21)10-5-2-1-4-9(10)15(11)20/h1-7H,8H2,(H,18,19)
- InChI Key： FMDOTSUXGLXEGS-UHFFFAOYSA-N
- SMILES： ClCC(NC1=CC=CC2C(C3C=CC=CC=3C(C=21)=O)=O)=O

Computed Properties

Exact Mass: 299.035
Monoisotopic Mass: 299.0349209g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 21
Rotatable Bond Count: 2
Complexity: 464
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 63.2Å²

Experimental Properties

PSA: 63.24

2-chloro-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-01554-0.1g	2-chloro-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)acetamide	20149-91-1	98%	0.1g	$54.0	2023-07-10
Enamine	EN300-01554-0.25g	2-chloro-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)acetamide	20149-91-1	98%	0.25g	$77.0	2023-07-10
Enamine	EN300-01554-0.5g	2-chloro-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)acetamide	20149-91-1	98%	0.5g	$140.0	2023-07-10
Enamine	EN300-01554-1.0g	2-chloro-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)acetamide	20149-91-1	98%	1.0g	$212.0	2023-07-10
Enamine	EN300-01554-2.5g	2-chloro-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)acetamide	20149-91-1	98%	2.5g	$418.0	2023-07-10
Enamine	EN300-01554-5.0g	2-chloro-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)acetamide	20149-91-1	98%	5.0g	$618.0	2023-07-10
Enamine	EN300-01554-10.0g	2-chloro-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)acetamide	20149-91-1	98%	10.0g	$917.0	2023-07-10
Enamine	EN009-7063-0.05g	2-chloro-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)acetamide	20149-91-1	98%	0.05g	$35.0	2023-10-28
Enamine	EN009-7063-0.1g	2-chloro-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)acetamide	20149-91-1	98%	0.1g	$54.0	2023-10-28
Enamine	EN009-7063-0.25g	2-chloro-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)acetamide	20149-91-1	98%	0.25g	$77.0	2023-10-28

2-chloro-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)acetamide Related Literature

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3. Evolution of dealloying induced strain in nanoporous gold crystals†

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4. Dissociative electron attachment to HGaF4 Lewis–Brønsted superacid

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